Cas no 2229545-87-1 (4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid)

• Product Name: 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid
• CAS No: 2229545-87-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5976388
• PubChem ID: 165610350
• Update Time: 2025-10-25

4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid
• EN300-1746111
• 2229545-87-1

• Inchi： 1S/C14H18O2/c1-10(14(15)16)6-7-12-9-8-11-4-2-3-5-13(11)12/h2-5,10,12H,6-9H2,1H3,(H,15,16)
• InChI Key： RMQFIMWCWDPLEP-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid

4-(2,3-Dihydro-1H-inden-1-yl)-2-methylbutanoic Acid: A Comprehensive Overview

4-(2,3-Dihydro-1H-inden-1-yl)-2-methylbutanoic acid, also known by its CAS number 2229545-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a dihydroindenyl group with a substituted butanoic acid moiety. The compound has garnered attention due to its potential applications in drug discovery and material science.

The molecular structure of 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid is notable for its bicyclic framework, which contributes to its stability and reactivity. The dihydroindenyl group, a partially saturated indene derivative, plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of this group in modulating the compound's interaction with biological systems, making it a promising candidate for therapeutic applications.

The synthesis of 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including coupling reactions and ring-forming processes, to achieve high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate the formation of the dihydroindenyl group. These methods have been optimized based on recent advancements in catalytic chemistry, ensuring scalability and reproducibility.

In terms of applications, 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid has shown potential in several areas. In pharmacology, the compound has been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies suggest that it may serve as a lead compound for developing novel drugs targeting chronic inflammatory diseases. Additionally, the molecule's unique structure makes it a valuable building block in the synthesis of more complex organic molecules.

Recent research has also explored the use of 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid in materials science. Its ability to form stable complexes with metal ions has led to its consideration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The compound's versatility is further underscored by its role in asymmetric synthesis. By utilizing chiral auxiliary techniques, researchers have successfully synthesized enantiomerically enriched derivatives of 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid. These enantiomers are valuable for studying stereochemical effects in biological systems and for developing chiral catalysts.

In conclusion, 4-(2,3-dihydro-1H-inden-1-yl)-2-methylbutanoic acid, with its CAS number 2229545-87..., represents a multifaceted compound with wide-ranging applications. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to various scientific disciplines.